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Compound of Interest

Compound Name: alpha-conotoxin PnIA

CAS No.: 705300-84-1

Cat. No.: B612398

Get Quote

-Conotoxin PnIA

Abstract
-Conotoxin PnIA is a 16-residue peptide toxin originally isolated from Conus pennaceus.[1][2] It
serves as a critical pharmacological probe for nicotinic acetylcholine receptors (nAChRs),
specifically distinguishing between the

3

2 and

7 subtypes. Its compact, disulfide-rich scaffold has made it a premier template for peptide
engineering and drug design. This application note details an optimized workflow for the solid-
phase synthesis, thermodynamically controlled oxidative folding, and rigorous functional
characterization of PnIA.

Key Parameters:

Sequence: G-C-C-S-L-P-P-C-A-A-N-N-P-D-Y-C-NH

Disulfide Connectivity: Cys2–Cys8 and Cys3–Cys16 (Globular/Native)[3]
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Molecular Mass: 1622.8 Da (Monoisotopic)[3]

Part 1: Chemical Synthesis & Oxidative Folding[4]
The primary challenge in conotoxin production is not the synthesis of the linear chain, but the

formation of the specific "globular" disulfide isomer (Cys I-III, Cys II-IV) over the "ribbon" or

"bead" isomers.

Solid Phase Peptide Synthesis (SPPS)
Principle: Standard Fmoc chemistry is preferred for its milder deprotection conditions,

preserving the integrity of sensitive residues like Cysteine and Asparagine.

Resin: Rink Amide MBHA resin (0.5–0.7 mmol/g loading) to generate the C-terminal amide.

[3]

Coupling: HBTU/DIEA activation (4-fold excess).

Cleavage: 90% TFA, 5% TIS, 2.5% H

O, 2.5% EDT (2 hours). EDT is critical to prevent re-attachment of protecting groups to Cys
residues.

Precipitation: Cold diethyl ether.

Thermodynamic Oxidative Folding (The "Cosolvent"
Method)
Expert Insight: Traditional air oxidation often results in mixed isomers and low yields.[3] We

utilize a Cosolvent-Assisted Glutathione Shuffling method. The addition of organic cosolvents

(DMSO or Isopropanol) stabilizes the hydrophobic core of the folding intermediate, significantly

enhancing the yield of the native globular isomer.

Protocol:

Buffer Preparation: 0.1 M NH

HCO
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(pH 8.0–8.2).

Redox System: Add Reduced Glutathione (GSH) and Oxidized Glutathione (GSSG) at a 2:1

molar ratio (e.g., 2 mM GSH : 1 mM GSSG).[3] This permits dynamic reshuffling of incorrect

disulfide bonds.

Cosolvent: Add Isopropanol or DMSO to a final concentration of 30–40% (v/v).

Reaction: Dissolve linear PnIA peptide to a final concentration of 10–20

M. Stir at 4°C for 24–48 hours.

Quenching: Acidify with Formic Acid to pH 3.0 to freeze the disulfide exchange.

Purification
Column: C18 Preparative Column (e.g., Phenomenex Jupiter, 5

m, 300 Å).

Gradient: 0–60% Solvent B (90% ACN, 0.05% TFA) over 60 minutes.

Target: The globular isomer typically elutes earlier than the ribbon isomer due to its more

compact hydrophobic surface area.

Part 2: Structural Validation Workflow
Trust in bioactivity data requires absolute structural certainty.

High-Resolution Mass Spectrometry (HR-MS)
Direct infusion ESI-MS is used to confirm the mass and oxidation state.

Linear Mass: 1626.8 Da

Folded Mass: 1622.8 Da (Loss of 4 protons due to 2 S-S bonds).[3]

Disulfide Mapping (Stepwise Reduction/Alkylation)
To prove the Cys2–Cys8 / Cys3–Cys16 connectivity, we employ a "partial reduction" strategy.
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Protocol:

Partial Reduction: Incubate folded PnIA with TCEP (tris(2-carboxyethyl)phosphine) at low

concentration (equivalent to 1 disulfide bond) in Citrate buffer pH 3.0 for 10 min.

Alkylation 1: Rapidly alkylate free thiols with N-ethylmaleimide (NEM, +125 Da).

Full Reduction: Fully reduce the remaining bridge with excess DTT at pH 8.0.

Alkylation 2: Alkylate newly exposed thiols with Iodoacetamide (IAM, +57 Da).

Analysis: Digest with Chymotrypsin and analyze via LC-MS/MS. The mass shifts of the

fragments will reveal which Cysteines were paired initially.

Synthesis & Validation Diagram
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Figure 1: Optimized workflow for the synthesis, purification, and structural validation of

-conotoxin PnIA.

Part 3: Functional Characterization
(Electrophysiology)[3]
The gold standard for validating PnIA activity is Two-Electrode Voltage Clamp (TEVC)

recording using Xenopus laevis oocytes expressing recombinant nAChRs.[3]

Oocyte Preparation[5]
Harvesting: Surgically remove ovarian lobes from anesthetized Xenopus laevis.

Defolliculation: Treat with Collagenase Type I (1 mg/mL) in calcium-free OR2 buffer for 1–2

hours to remove the follicular layer, exposing the plasma membrane.
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Injection: Microinject cRNA encoding

3 and

2 subunits (for

3

2) or

7 subunits into the cytoplasm (nuclear injection for cDNA).[3]

Incubation: Incubate at 17°C for 2–5 days to allow receptor expression.

TEVC Recording Protocol
Setup:

Amplifier: GeneClamp 500B or equivalent.

Electrodes: Borosilicate glass (0.5–2 M

resistance) filled with 3M KCl.[3]

Perfusion: Continuous flow of ND96 buffer (96 mM NaCl, 2 mM KCl, 1 mM CaCl

, 1 mM MgCl

, 5 mM HEPES, pH 7.4).

Assay Steps:

Clamp: Voltage clamp oocytes at -70 mV.

Control Response: Apply Acetylcholine (ACh) pulse (e.g., 100

M for 2s) to establish baseline current (

).[3]

Wash: Perfusion with ND96 for 3–5 min.
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Incubation: Perfusion with PnIA (varying concentrations) for 5 minutes (static bath or slow

flow).

Test Response: Apply ACh pulse again in the presence of toxin. Measure inhibited current (

).[3][4]

Calculation: % Inhibition =

.[3]

Expert Insight: PnIA is a competitive antagonist. Expect fast wash-in but potentially slow wash-

out depending on the receptor subtype affinity.

Functional Pathway Diagram[5]
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Figure 2: Mechanism of action in TEVC assays. PnIA competitively binds to the nAChR,

preventing ACh-induced channel opening.
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Part 4: Data Summary & Expectations
When characterizing PnIA, compare your results against these established benchmarks:

Parameter
Expected Value /
Observation

Method of Verification

Monoisotopic Mass 1622.8 Da ESI-MS

Purity > 95% RP-HPLC (214 nm)

Secondary Structure -helical content (approx. 40-

50%)

CD Spectroscopy (Minima at

208/222 nm)

IC

(

3

2)

~10 - 50 nM TEVC (Xenopus Oocytes)

IC

(

7)

~200 - 400 nM TEVC (Xenopus Oocytes)

Note: PnIA is generally more potent at

3

2 than

7, though modified analogs (e.g., [A10L]PnIA) can reverse this selectivity.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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